N-(4-(2,4-dichlorophenyl)thiazol-2-yl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide

• IUPAC Name: N-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-2-(2,5-dioxopyrrolidin-1-yl)acetamide
• InChI: InChI=1S/C15H11Cl2N3O3S/c16-8-1-2-9(10(17)5-8)11-7-24-15(18-11)19-12(21)6-20-13(22)3-4-14(20)23/h1-2,5,7H,3-4,6H2,(H,18,19,21)
• InChI Key: SBJBVFAELGUFDC-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)CC(=O)NC2=NC(=CS2)C3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C15H11Cl2N3O3S
• Molecular Weight: 384.2 g/mol

Description

N-(4-(2,4-dichlorophenyl)thiazol-2-yl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide, also known as DTTA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DTTA belongs to the class of thiazole-containing compounds, which have demonstrated a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties.

Mechanism of Action

Target of Action

Thiazole derivatives, which this compound is a part of, have been found to exhibit diverse biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

The aromaticity of the thiazole ring, characterized by the delocalization of a lone pair of π-electrons of the sulfur atom, allows it to undergo electrophilic substitution at the C-5 atom and nucleophilic substitution at the C-2 atom .

Biochemical Pathways

Thiazole derivatives have been found to impact a wide range of biochemical pathways due to their diverse biological activities .

Result of Action

Thiazole derivatives have been associated with a range of effects, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities .

Advantages and Limitations for Lab Experiments

One of the major advantages of N-(4-(2,4-dichlorophenyl)thiazol-2-yl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide is its potent anti-cancer activity, which makes it a promising candidate for cancer therapy. This compound has also demonstrated a relatively low toxicity profile, which is a desirable characteristic for any potential therapeutic agent. However, one of the limitations of this compound is its limited solubility in water, which can pose challenges for its use in in vivo experiments.

Future Directions

There are several future directions for research on N-(4-(2,4-dichlorophenyl)thiazol-2-yl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide. One potential area of research is the development of novel formulations that can improve the solubility and bioavailability of this compound. Another area of research is the identification of the specific HDAC isoforms that are targeted by this compound, which can provide insights into its mechanism of action and potential therapeutic applications. Additionally, further studies are needed to investigate the potential application of this compound in combination with other anti-cancer agents for enhanced therapeutic efficacy.

Synthesis Methods

N-(4-(2,4-dichlorophenyl)thiazol-2-yl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide can be synthesized using a multi-step process that involves the reaction of 2,4-dichlorophenyl isothiocyanate with 2-aminothiazole, followed by the reaction of the resulting intermediate with 2,5-dioxopyrrolidin-1-yl acetic acid. The final product is obtained through purification and crystallization.

Scientific Research Applications

N-(4-(2,4-dichlorophenyl)thiazol-2-yl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide has been extensively studied for its potential therapeutic applications, particularly in the field of cancer research. Studies have shown that this compound exhibits potent anti-cancer activity against a wide range of cancer cell lines, including breast, lung, colon, and prostate cancer. This compound has been shown to induce cell cycle arrest and apoptosis in cancer cells, while sparing normal cells.